zinc;dipermanganate

Specification

• CAS No.: 23414-72-4
• Molecular Formula: Mn2O8Zn
• Molecular Weight: 303.3 g/mol
• IUPAC Name: zinc;dipermanganate
• Standard InChI: InChI=1S/2Mn.8O.Zn/q;;;;;;;;2*-1;+2
• Standard InChI Key: GDWLSAUXTXZYNK-UHFFFAOYSA-N
• SMILES: [O-][Mn](=O)(=O)=O.[O-][Mn](=O)(=O)=O.[Zn+2]
• Canonical SMILES: [O-][Mn](=O)(=O)=O.[O-][Mn](=O)(=O)=O.[Zn+2]
• Colorform: Purplish colored crystalline solid; Black-crystals, solution looks purple
• Melting Point: Dec @ 90 - 105 °C

Introduction

Chemical Identity and Structure

Zinc permanganate is an inorganic compound with the chemical formula Mn₂O₈Zn, alternatively written as Zn(MnO₄)₂. It represents the zinc salt of permanganic acid (HMnO₄). The compound is registered under CAS number 23414-72-4 and EINECS number 245-646-6.

The molecular structure features a zinc cation (Zn²⁺) balanced with two permanganate anions (MnO₄⁻). This arrangement gives the compound its distinctive properties, particularly its strong oxidizing capabilities. The compound has a molecular weight of approximately 303.28 g/mol, with a percent composition of 36.23% manganese, 42.20% oxygen, and 21.57% zinc.

Physical Properties

Zinc permanganate exists primarily as violet-brown or almost black crystalline solid, closely resembling potassium permanganate in appearance. The compound commonly exists in hexahydrate form, which is deliquescent (tends to absorb moisture from the air and dissolve in it). Table 1 summarizes the key physical properties of zinc permanganate.

Property	Value
Molecular Weight	303.25-303.28 g/mol
Appearance	Violet-brown or black crystalline solid
Physical State	Crystalline solid
Melting Point	90-105°C (decomposition)
Density	Approximately 2.45-2.47 g/cm³
Solubility	Soluble in 3 parts water; decomposed by alcohol
Topological Polar Surface Area	148.54-149
Hygroscopicity	Hygroscopic; deteriorates on exposure to light and air

Table 1: Physical properties of zinc permanganate

The commercial product is typically about 95% pure. When dissolved in water, zinc permanganate produces a purple solution characteristic of permanganate compounds.

Chemical Reactivity

Zinc permanganate is characterized by its powerful oxidizing properties, which define much of its chemical behavior and applications. As with other permanganate compounds, it readily participates in oxidation-reduction reactions, where the permanganate ion serves as the oxidizing agent.

Oxidation Behavior

The compound acts as a strong oxidizer due to the permanganate ion's ability to accept electrons during reactions. This property makes it valuable for oxidizing organic substances and destroying microorganisms. When zinc permanganate decomposes, it can release oxygen, which further contributes to its oxidizing capabilities.

Applications of Zinc Permanganate

Zinc permanganate finds utility across various fields due to its oxidizing properties and antimicrobial effects. Its applications span medical, environmental, and laboratory domains.

Medical Applications

In medicine, zinc permanganate has historically served as an antiseptic and astringent. Its oxidizing properties enable it to destroy or inhibit the growth of microorganisms on surfaces, making it valuable for disinfection purposes. The compound's medical applications leverage its ability to react with and oxidize organic matter associated with pathogens.

Water Treatment

One of the significant environmental applications of zinc permanganate is in water treatment processes. It effectively removes organic matter and microorganisms from water, serving as a disinfectant and bactericide. The compound's ability to oxidize organic contaminants makes it particularly useful in purification systems where organic pollutants need to be eliminated.

Laboratory and Industrial Uses

In laboratory settings, zinc permanganate serves as a strong oxidant in organic synthesis and chemical analysis. Researchers utilize it to study oxidation reaction mechanisms and develop new synthesis methods. Its predictable oxidation behavior makes it valuable for controlled chemical transformations in research environments.

Incompatible With	Potential Hazard
Reducing agents	Flammable by chemical reaction
Combustible materials	Accelerates burning; explosion hazard if material is finely divided
Liquid combustibles	Potential spontaneous ignition
Sulfuric acid	May result in fires or explosions
Organic materials	Dangerous fire risk
Acetic acid/anhydride	Explosion hazard if not kept cold
Various organics	Benzene, carbon disulfide, diethyl ether, ethyl alcohol, petroleum

Table 2: Reactivity hazards and incompatibilities of zinc permanganate

Research Findings on Zinc Permanganate Behavior

Recent scientific investigations have enhanced our understanding of zinc permanganate's behavior, particularly in specific applications like pyrotechnic compositions.

Structural Transformations

Scanning electron microscopy investigations of zinc/potassium permanganate compositions showed that thermal conditioning at 300°C leads to changes in the morphology of permanganate crystallites, which appear to fracture into much finer particles. At 450°C, zinc particles achieve a composite microstructure, with their surface appearing to be coated by a mixture of smaller particles and irregular crystallites. These observations provide insight into the structural transformations that may occur in zinc permanganate under various temperature conditions.